Cas no 105955-14-4 (Cyclopropanecarbonyl chloride, 2-ethenyl-2,3,3-trimethyl- (9CI))

• Product Name: Cyclopropanecarbonyl chloride, 2-ethenyl-2,3,3-trimethyl- (9CI)
• CAS No: 105955-14-4
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 126940
• PubChem ID: 45081439
• Update Time: 2025-04-18

Cyclopropanecarbonyl chloride, 2-ethenyl-2,3,3-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonyl chloride, 2-ethenyl-2,3,3-trimethyl- (9CI)
• 2-ethenyl-2,3,3-trimethylcyclopropane-1-carbonyl chloride
• DTXSID40664605
• 105955-14-4

• Inchi： 1S/C9H13ClO/c1-5-9(4)6(7(10)11)8(9,2)3/h5-6H,1H2,2-4H3
• InChI Key： OBWWDCWCPOMTGW-UHFFFAOYSA-N
• SMILES： ClC(C1C(C=C)(C)C1(C)C)=O

Computed Properties

• Exact Mass: 172.065
• Monoisotopic Mass: 172.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.1